Cas no 61780-11-8 (Methanone, (4-hexylphenyl)-3-pyridinyl-)

• Product Name: Methanone, (4-hexylphenyl)-3-pyridinyl-
• CAS No: 61780-11-8
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 466419
• PubChem ID: 49762268
• Update Time: 2025-04-19

Methanone, (4-hexylphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hexylphenyl)-3-pyridinyl-
• (4-hexylphenyl)-pyridin-3-ylmethanone
• DTXSID40678489
• 3-(4-Hexylbenzoyl)pyridine
• (4-Hexylphenyl)(pyridin-3-yl)methanone
• 61780-11-8

• MDL： MFCD13152917
• Inchi： 1S/C18H21NO/c1-2-3-4-5-7-15-9-11-16(12-10-15)18(20)17-8-6-13-19-14-17/h6,8-14H,2-5,7H2,1H3
• InChI Key： PELGAIUJRZEFDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96